Cas no 936939-88-7 (1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine)

1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine structure
936939-88-7 structure
Product Name:1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine
CAS No:936939-88-7
MF:C8H8N4O
MW:176.175320625305
MDL:MFCD09034269
CID:1086395
PubChem ID:23008079
Update Time:2025-04-20

1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-(Pyridin-2-yl)-1,2,4-oxadiazol-5-yl)methanamine
    • 1-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]methanamine
    • 1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine
    • 1-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanamine
    • AKOS004119134
    • VS-10316
    • BP-11221
    • 936939-88-7
    • (3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanamine
    • BB 0238807
    • EN300-145926
    • MFCD09034269
    • C-(3-Pyridin-2-yl-[1,2,4]oxadiazol-5-yl)-methy lamine
    • CHEMBL4581338
    • [3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine
    • ALBB-035212
    • BBL031201
    • STL353525
    • MDL： MFCD09034269
    • Inchi： 1S/C8H8N4O/c9-5-7-11-8(12-13-7)6-3-1-2-4-10-6/h1-4H,5,9H2
    • InChI Key： RIQNXCLFKYLPTC-UHFFFAOYSA-N
    • SMILES： O1C(CN)=NC(C2C=CC=CN=2)=N1

Computed Properties

  • Exact Mass: 176.06981089g/mol
  • Monoisotopic Mass: 176.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 77.8Ų

1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]methanamine Pricemore >>

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abcr
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1-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)methanamine; .
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abcr
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